Cas no 57330-84-4 (1-(Ethoxycarbonyl)-1,2,3,4-tetrahydro-4-oxopyridine)

• Product Name: 1-(Ethoxycarbonyl)-1,2,3,4-tetrahydro-4-oxopyridine
• CAS No: 57330-84-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 345754
• PubChem ID: 5314169
• Update Time: 2025-04-19

1-(Ethoxycarbonyl)-1,2,3,4-tetrahydro-4-oxopyridine Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
• 1-(Ethoxycarbonyl)-1,2,3,4-tetrahydro-4-oxopyridine
• ethyl 4-oxo-2,3-dihydropyridine-1-carboxylate
• AKOS028111781
• OXDNIENYXPYYNI-UHFFFAOYSA-N
• N-ethoxycarbonyl-2,3-dihydro-4(1H)-pyridinone
• 57330-84-4
• ghl.PD_Mitscher_leg0.182
• DTXSID60415631
• KUC101230N
• SCHEMBL10654652

• Inchi： 1S/C8H11NO3/c1-2-12-8(11)9-5-3-7(10)4-6-9/h3,5H,2,4,6H2,1H3
• InChI Key： OXDNIENYXPYYNI-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=CC(CC1)=O)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines